Cas no 62721-77-1 (1-Hepten-3-amine, N,N-diethyl-2-methyl-)

• Product Name: 1-Hepten-3-amine, N,N-diethyl-2-methyl-
• CAS No: 62721-77-1
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 434127
• PubChem ID: 71383451
• Update Time: 2025-04-19

1-Hepten-3-amine, N,N-diethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-amine, N,N-diethyl-2-methyl-
• N,N-diethyl-2-methylhept-1-en-3-amine
• DTXSID90805768
• 62721-77-1

• Inchi： 1S/C12H25N/c1-6-9-10-12(11(4)5)13(7-2)8-3/h12H,4,6-10H2,1-3,5H3
• InChI Key： FMJZDEFMFACITJ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(C(=C)C)CCCC

Computed Properties

• Exact Mass: 183.19885
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24